Cas no 22072-35-1 (1H-Indole,2,3,6-trimethyl-)

• Product Name: 1H-Indole,2,3,6-trimethyl-
• CAS No: 22072-35-1
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 268216
• PubChem ID: 30932
• Update Time: 2025-04-19

1H-Indole,2,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2,3,6-trimethyl-
• 2,3,6-Trimethyl-1H-indole
• 22072-35-1
• INDOLE, 2,3,6-TRIMETHYL-
• 2,3,6-Trimethylindole
• 1H-Indole, 2,3,6-trimethyl-
• DTXSID10176568
• E79642
• AKOS006373638
• SCHEMBL20611958
• starbld0033395
• BRN 0118884
• 5-20-07-00144 (Beilstein Handbook Reference)

• Inchi： 1S/C11H13N/c1-7-4-5-10-8(2)9(3)12-11(10)6-7/h4-6,12H,1-3H3
• InChI Key： PUOSFSKFEHKAGL-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.056
• Boiling Point: 292.7°Cat760mmHg
• Flash Point: 123.8°C
• Refractive Index: 1.62
• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles